Cas no 148021-80-1 (17H-Cyclopenta[a]phenanthren-17-one,3,4,15,16-tetrahydro-3,4-dihydroxy-)

• Product Name: 17H-Cyclopenta[a]phenanthren-17-one,3,4,15,16-tetrahydro-3,4-dihydroxy-
• CAS No: 148021-80-1
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 204177
• PubChem ID: 154634
• Update Time: 2025-04-19

17H-Cyclopenta[a]phenanthren-17-one,3,4,15,16-tetrahydro-3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 17H-Cyclopenta[a]phenanthren-17-one,3,4,15,16-tetrahydro-3,4-dihydroxy-
• 3,4-dihydroxy-2,3,4,15,16,17-hexahydrocyclopenta[a]phenanthren-1-one
• 148021-80-1
• 3,4-Dihydroxygona-5(10),6,8,11,13-pentaen-1-one
• DTXSID00933283
• 3,4,15,16-TETRAHYDRO-3,4-DIHYDROXY-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE
• CCRIS 6655
• 3,4,15,16-Tetrahydro-3,4-dihydroxy-17H-cyclopenta(a)phenanthren-1-one

• Inchi： 1S/C17H16O3/c18-14-8-15(19)17(20)13-7-6-11-10-3-1-2-9(10)4-5-12(11)16(13)14/h4-7,15,17,19-20H,1-3,8H2
• InChI Key： YCGQCNYXZKIIDN-UHFFFAOYSA-N
• SMILES： OC1C(CC(C2=C1C=CC1C2=CC=C2CCCC=12)=O)O

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.412
• Boiling Point: 506°Cat760mmHg
• Flash Point: 273.9°C
• Refractive Index: 1.737
• PSA: 57.53